Cas no 1807140-69-7 (5-(Difluoromethyl)-2-methyl-4-nitropyridine-3-carboxylic acid)

• Product Name: 5-(Difluoromethyl)-2-methyl-4-nitropyridine-3-carboxylic acid
• CAS No: 1807140-69-7
• MF: C₈H₆F₂N₂O₄
• MW: 232.141048908234
• CID: 4898195
• Update Time: 2025-06-12

5-(Difluoromethyl)-2-methyl-4-nitropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-2-methyl-4-nitropyridine-3-carboxylic acid

• Inchi： 1S/C8H6F2N2O4/c1-3-5(8(13)14)6(12(15)16)4(2-11-3)7(9)10/h2,7H,1H3,(H,13,14)
• InChI Key： OQMYRLSOAIWEEH-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C)C(C(=O)O)=C1[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 294
• XLogP3: 1.2
• Topological Polar Surface Area: 96

Additional information on 5-(Difluoromethyl)-2-methyl-4-nitropyridine-3-carboxylic acid

Comprehensive Overview of 5-(Difluoromethyl)-2-methyl-4-nitropyridine-3-carboxylic acid (CAS No. 1807140-69-7)

5-(Difluoromethyl)-2-methyl-4-nitropyridine-3-carboxylic acid (CAS No. 1807140-69-7) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique difluoromethyl and nitropyridine functional groups, exhibits remarkable potential as a building block for synthesizing novel bioactive molecules. Its molecular structure, which includes a carboxylic acid moiety, further enhances its versatility in chemical reactions, making it a valuable intermediate for researchers.

In recent years, the demand for fluorinated pyridine derivatives like 5-(Difluoromethyl)-2-methyl-4-nitropyridine-3-carboxylic acid has surged due to their applications in drug discovery and crop protection. The incorporation of fluorine atoms into organic molecules often improves their metabolic stability, bioavailability, and binding affinity to target proteins. This has led to a growing interest in compounds such as CAS 1807140-69-7, particularly among scientists exploring new antifungal agents and herbicides. The compound's nitro group also contributes to its reactivity, enabling further functionalization for tailored applications.

From a synthetic chemistry perspective, 5-(Difluoromethyl)-2-methyl-4-nitropyridine-3-carboxylic acid serves as a critical intermediate in the preparation of more complex molecules. Its pyridine core is a common scaffold in medicinal chemistry, often found in drugs targeting central nervous system disorders and infectious diseases. Researchers are particularly intrigued by its potential role in developing next-generation pesticides, as fluorinated compounds are known for their enhanced efficacy and environmental persistence. This aligns with current trends in sustainable agriculture, where low-dose, high-efficiency agrochemicals are highly sought after.

The compound's CAS number 1807140-69-7 is frequently searched in academic and industrial databases, reflecting its relevance in contemporary research. Questions such as "synthesis of 5-(Difluoromethyl)-2-methyl-4-nitropyridine-3-carboxylic acid" and "applications of fluorinated pyridines" are common among chemists and pharmacologists. Additionally, the rise of AI-driven drug discovery has further amplified interest in this compound, as computational models increasingly prioritize fluorinated scaffolds for their desirable pharmacokinetic properties.

In conclusion, 5-(Difluoromethyl)-2-methyl-4-nitropyridine-3-carboxylic acid (CAS No. 1807140-69-7) represents a pivotal compound at the intersection of pharmaceuticals and agrochemicals. Its unique structural features, combined with the growing demand for fluorine-containing molecules, position it as a key player in modern chemical research. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in the development of innovative solutions for global health and agricultural challenges.